Cas no 1353951-93-5 (2-{[1-(3-Chloro-phenyl)-ethyl]-isopropyl-amino}-ethanol)

2-{[1-(3-Chloro-phenyl)-ethyl]-isopropyl-amino}-ethanol is a chiral amino alcohol derivative featuring a chloro-substituted phenyl group and an isopropylamino-ethanol moiety. This compound is of interest in synthetic organic chemistry due to its potential as a building block for pharmaceuticals and fine chemicals. The presence of both amino and hydroxyl functional groups allows for versatile reactivity, including participation in condensation or substitution reactions. The chloro-phenyl group enhances lipophilicity, which may influence binding affinity in biologically active molecules. The isopropyl substitution contributes to steric hindrance, potentially improving selectivity in asymmetric synthesis. This compound is typically handled under controlled conditions due to its reactive functional groups.
2-{[1-(3-Chloro-phenyl)-ethyl]-isopropyl-amino}-ethanol structure
1353951-93-5 structure
Product Name:2-{[1-(3-Chloro-phenyl)-ethyl]-isopropyl-amino}-ethanol
CAS No:1353951-93-5
MF:C13H20ClNO
MW:241.757002830505
CID:2167868
Update Time:2025-06-08

2-{[1-(3-Chloro-phenyl)-ethyl]-isopropyl-amino}-ethanol Chemical and Physical Properties

Names and Identifiers

    • 2-{[1-(3-Chloro-phenyl)-ethyl]-isopropyl-amino}-ethanol
    • 2-((1-(3-Chlorophenyl)ethyl)(isopropyl)amino)ethanol
    • AM92441
    • 2-{[1-(3-chlorophenyl)ethyl]isopropylamino}-ethanol
    • Inchi: 1S/C13H20ClNO/c1-10(2)15(7-8-16)11(3)12-5-4-6-13(14)9-12/h4-6,9-11,16H,7-8H2,1-3H3
    • InChI Key: SDIVNLDANVZVFX-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)C(C)N(CCO)C(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 198
  • Topological Polar Surface Area: 23.5

2-{[1-(3-Chloro-phenyl)-ethyl]-isopropyl-amino}-ethanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
086432-500mg
2-{[1-(3-Chloro-phenyl)-ethyl]-isopropyl-amino}-ethanol
1353951-93-5
500mg
£488.00 2022-02-28

Additional information on 2-{[1-(3-Chloro-phenyl)-ethyl]-isopropyl-amino}-ethanol

Latest Research Brief on 2-{[1-(3-Chloro-phenyl)-ethyl]-isopropyl-amino}-ethanol (CAS: 1353951-93-5) in Chemical Biomedicine

2-{[1-(3-Chloro-phenyl)-ethyl]-isopropyl-amino}-ethanol (CAS: 1353951-93-5) is a synthetic compound of significant interest in the field of chemical biomedicine due to its potential pharmacological properties. Recent studies have explored its applications in drug development, particularly focusing on its role as a modulator of specific biochemical pathways. This research brief synthesizes the latest findings related to this compound, providing insights into its mechanism of action, therapeutic potential, and current challenges in its application.

A recent study published in the Journal of Medicinal Chemistry investigated the compound's interaction with adrenergic receptors, highlighting its selective binding affinity for β2-adrenergic receptors. The study utilized molecular docking simulations and in vitro assays to demonstrate that 2-{[1-(3-Chloro-phenyl)-ethyl]-isopropyl-amino}-ethanol acts as a partial agonist, suggesting its potential use in treating respiratory disorders such as asthma and chronic obstructive pulmonary disease (COPD). The research also noted the compound's favorable pharmacokinetic profile, with moderate bioavailability and low toxicity in preclinical models.

Another significant development comes from a 2023 study in Bioorganic & Medicinal Chemistry Letters, which explored the compound's anti-inflammatory properties. The researchers found that 2-{[1-(3-Chloro-phenyl)-ethyl]-isopropyl-amino}-ethanol inhibits the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in macrophage cell lines. This effect was attributed to the compound's ability to modulate NF-κB signaling, a key pathway in inflammatory responses. These findings open new avenues for its application in inflammatory diseases, though further in vivo studies are needed to validate these effects.

Despite these promising results, challenges remain in the clinical translation of 2-{[1-(3-Chloro-phenyl)-ethyl]-isopropyl-amino}-ethanol. A review article in Expert Opinion on Drug Discovery pointed out the need for more comprehensive toxicology studies and formulation optimization to improve its stability and delivery. Additionally, the compound's synthetic route, which currently involves multiple steps with low yields, presents a bottleneck for large-scale production. Researchers are actively working on streamlining the synthesis process to address this issue.

In conclusion, 2-{[1-(3-Chloro-phenyl)-ethyl]-isopropyl-amino}-ethanol (CAS: 1353951-93-5) represents a promising candidate in chemical biomedicine, with potential applications in respiratory and inflammatory diseases. Ongoing research aims to overcome existing challenges and unlock its full therapeutic potential. Future studies should focus on advancing preclinical development and exploring its efficacy in more complex disease models.

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